Cas no 2228847-18-3 (3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole)

3-tert-Butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole is a specialized pyrazole derivative featuring a tert-butyl group at the 3-position and a pyrrolidin-3-yloxy substituent at the 5-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The tert-butyl group enhances stability, while the pyrrolidinyloxy moiety offers potential for further functionalization, enabling diverse applications in ligand design and bioactive compound synthesis. Its well-defined molecular architecture ensures consistent reactivity, facilitating its use in selective transformations. This compound is particularly suited for studies requiring rigid, nitrogen-rich scaffolds with tunable steric hindrance.
3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole structure
2228847-18-3 structure
Product Name:3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole
CAS No:2228847-18-3
MF:C12H21N3O
MW:223.31464266777
CID:6029919
PubChem ID:165764688
Update Time:2025-06-10

3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole
    • EN300-1770068
    • 2228847-18-3
    • Inchi: 1S/C12H21N3O/c1-12(2,3)10-7-11(15(4)14-10)16-9-5-6-13-8-9/h7,9,13H,5-6,8H2,1-4H3
    • InChI Key: RVKHYXMQAAPOIT-UHFFFAOYSA-N
    • SMILES: O(C1=CC(C(C)(C)C)=NN1C)C1CNCC1

Computed Properties

  • Exact Mass: 223.168462302g/mol
  • Monoisotopic Mass: 223.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 39.1Ų

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Additional information on 3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole

Comprehensive Overview of 3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS No. 2228847-18-3)

The compound 3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole, identified by its CAS number 2228847-18-3, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This pyrazole derivative features a unique structural framework, combining a tert-butyl group, a methyl substituent, and a pyrrolidin-3-yloxy moiety, which collectively enhance its reactivity and binding affinity. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole has surged, driven by advancements in computational chemistry and high-throughput screening. Its pyrazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity against a range of biological targets. The incorporation of a pyrrolidine ring further diversifies its pharmacological profile, making it a candidate for modulating central nervous system (CNS) targets or serving as a building block for small-molecule inhibitors.

From an industrial perspective, CAS 2228847-18-3 is gaining attention for its potential role in green chemistry initiatives. Its synthesis can be optimized using catalytic methods or microwave-assisted reactions, aligning with the global push for sustainable manufacturing practices. Additionally, its stability under various pH conditions makes it suitable for formulation studies, addressing common challenges in drug delivery systems.

The compound’s relevance extends to academic research, where it is frequently cited in studies exploring structure-activity relationships (SAR). For instance, modifications to its tert-butyl group or pyrrolidinyl side chain could yield analogs with improved selectivity or reduced off-target effects. Such investigations are critical for developing next-generation therapeutics, especially in oncology and immunology, where precision targeting is paramount.

Another area of interest is the compound’s potential in agrochemical innovation. Pyrazole derivatives are known for their herbicidal and fungicidal properties, and 3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole could contribute to the development of eco-friendly crop protection agents. Its mode of action might involve disrupting key metabolic pathways in pests, offering an alternative to traditional pesticides with environmental concerns.

For researchers sourcing this compound, quality and purity are critical. Reputable suppliers provide analytical certificates (CoA) and ensure compliance with Good Laboratory Practices (GLP). Storage recommendations typically include protection from light and moisture, with stability data supporting long-term usability under controlled conditions.

In summary, 3-tert-butyl-1-methyl-5-(pyrrolidin-3-yloxy)-1H-pyrazole (CAS 2228847-18-3) represents a versatile tool for scientific exploration. Its multifaceted applications—from drug design to sustainable agriculture—highlight its importance in modern chemistry. As interdisciplinary collaborations grow, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in health and environmental science.

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